![molecular formula C7H16ClNS B1527160 3-[(Methylthio)methyl]piperidine hydrochloride CAS No. 1211487-14-7](/img/structure/B1527160.png)
3-[(Methylthio)methyl]piperidine hydrochloride
Overview
Description
“3-[(Methylthio)methyl]piperidine hydrochloride” is an organic compound with a chemical formula of C7H16ClNS . It has a molecular weight of 181.73 g/mol .
Molecular Structure Analysis
The InChI code for “3-[(Methylthio)methyl]piperidine hydrochloride” is1S/C7H15NS.ClH/c1-9-6-7-3-2-4-8-5-7;/h7-8H,2-6H2,1H3;1H . This indicates the presence of a piperidine ring with a methylthio group attached to it.
Scientific Research Applications
Metabolic Activity in Obese Rats : One study observed that a compound structurally similar to 3-[(Methylthio)methyl]piperidine hydrochloride, when administered chronically, led to reduced food intake and weight gain in obese rats. This suggests its potential application in metabolic research and obesity treatment (Massicot, Steiner, & Godfroid, 1985).
Feeding Behavior and Toxicity : Another study examined the effects of a similar compound on feeding behavior. It was found to be a non-amphetamine substance with low toxicity and without psychotropic activity, affecting the satiety center and reducing obesity in mice (Massicot, Thuillier, & Godfroid, 1984).
Inhibition of Blood Platelet Aggregation : A related compound was found to inhibit ADP-induced aggregation of blood platelets, hinting at its potential use in cardiovascular research (Grisar et al., 1976).
Neuropharmacological Effects : Paroxetine hydrochloride, a compound sharing a structural similarity with 3-[(Methylthio)methyl]piperidine hydrochloride, is known as a selective serotonin reuptake inhibitor and is used for various psychiatric disorders. Its physicochemical properties, methods of preparation, and pharmacological effects have been well documented (Germann, Ma, Han, & Tikhomirova, 2013).
Energy Expenditure and Metabolism : Another study on a structurally similar compound showed that it increased energy expenditure by increasing resting oxygen consumption in rats. This suggests its application in studying metabolic rates and thermogenic effects (Massicot, Ricquier, Godfroid, & Apfelbaum, 1985).
Antiserotonin-Antihistaminic Properties : The antihistaminic-antiserotonin actions of cyproheptadine, a compound structurally related to 3-[(Methylthio)methyl]piperidine hydrochloride, have been demonstrated in various experimental situations, providing insights into its potential therapeutic applications (Stone et al., 1961).
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the study and development of piperidine derivatives, including “3-[(Methylthio)methyl]piperidine hydrochloride”, may have potential applications in drug design and synthesis .
properties
IUPAC Name |
3-(methylsulfanylmethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NS.ClH/c1-9-6-7-3-2-4-8-5-7;/h7-8H,2-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXYRYGYEBIUCIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1CCCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211487-14-7 |
Source
|
| Record name | 3-[(methylsulfanyl)methyl]piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Hydroxy-2-[(propan-2-yl)amino]propanoic acid](/img/structure/B1527077.png)
![(3AR,7AR)-Octahydro-3H-pyrrolo[3,4-C]pyridin-3-one](/img/structure/B1527081.png)
![(R)-1-(Boc-amino)-3-azabicyclo[3.1.0]hexane](/img/structure/B1527089.png)
![7-Bromo-4-chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine](/img/structure/B1527097.png)
